6-Methylimidazo[2,1-b][1,3]thiazole-5-carbohydrazide
Overview
Description
6-Methylimidazo[2,1-b][1,3]thiazole-5-carbohydrazide, also known as this compound, is a useful research compound. Its molecular formula is C7H8N4OS and its molecular weight is 196.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 649046. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities : A study by Ur et al. (2004) synthesized derivatives of 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide and tested them for antimicrobial activity against various bacteria and fungi. Only specific derivatives showed activity against Staphylococcus epidermidis (Ur, Cesur, Birteksoez, & Otük, 2004).
Antituberculous Properties : Cesur et al. (2002) explored the antituberculous properties of derivatives of 6-Methylimidazo[2,1-b][1,3]thiazole-5-carbohydrazide, inspired by the structural analogy to isoniazid, a principal drug for tuberculosis treatment (Cesur, Cesur, Guner, & Kasimogullari, 2002).
Antiinflammatory and Analgesic Activities : Research by Abignente et al. (1983) involved the synthesis of derivatives with potential antiinflammatory, analgesic, and antipyretic activities. The study evaluated the ulcerogenic potential of these compounds (Abignente, de Caprariis, Sacchi, Marmo, Berrino, & Matera, 1983).
Antisecretory Agents : A study by Kosáry et al. (1989) synthesized pyridylthiazole and 2-methylimidazo[1,2-a]pyridine derivatives, including compounds related to 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide, for their anticholinergic antisecretory activity (Kosáry, Kasztreiner, & Andrási, 1989).
Synthesis of Functionalized Derivatives : Peterlin-Mašič et al. (2000) reported the synthesis of primary and secondary amide derivatives of 6-Methylimidazo[2,1-b]thiazole-5-carboxylic acid, exploring the potential for various biomedical applications (Peterlin-Mašič, Malešič, Breznik, & Krbavčič, 2000).
Evaluation as Methimazole Prodrugs : Coburn et al. (1981) evaluated mesoionic derivatives of 1-methylimidazo[2,1-b][1,3]thiazine-5,7-diones, including this compound, as potential novel prodrugs of methimazole (Coburn, Taylor, & Wright, 1981).
Antisecretory Activity in Antiulcer Agents : Andreani et al. (2000) synthesized derivatives related to 6-Methylimidazo[2,1-b]thiazole showing significant antisecretory activity, relevant in the development of antiulcer agents (Andreani, Leoni, Locateur, Morigi, Rambaldi, Simon, & Senn-Bilfinger, 2000).
Green Synthesis Approach : Kadam et al. (2016) described a microwave-assisted, solvent-free synthesis of 6-Methylimidazo[2,1-b]thiazole-2-carbohydrazide derivatives, highlighting an environmentally friendly approach (Kadam, Ambhore, Gaikwad, Kamble, Hese, Hebade, & Dawane, 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit vegfr-2 , a key receptor in angiogenesis, suggesting that this compound may also target similar pathways.
Mode of Action
Based on the inhibition of vegfr-2 by similar compounds , it can be hypothesized that this compound may also interact with this receptor, leading to changes in cell signaling and function.
Biochemical Pathways
The inhibition of vegfr-2 by similar compounds suggests that this compound may affect angiogenesis and other related pathways .
Result of Action
Similar compounds have been found to have antiproliferative effects against certain cell lines , suggesting that this compound may also have similar effects.
Action Environment
It is generally recommended to avoid dust formation and to avoid breathing mist, gas or vapours when handling this compound .
Properties
IUPAC Name |
6-methylimidazo[2,1-b][1,3]thiazole-5-carbohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4OS/c1-4-5(6(12)10-8)11-2-3-13-7(11)9-4/h2-3H,8H2,1H3,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPBZKHDAKWWKDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CSC2=N1)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10327356 | |
Record name | 6-Methylimidazo[2,1-b][1,3]thiazole-5-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161563-79-7 | |
Record name | 6-Methylimidazo[2,1-b][1,3]thiazole-5-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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